1-Piperazinepropanoic acid, 4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)-alpha,alpha-dimethyl-

• Molecular Formula: C22H27ClN4O2
• Molecular Weight: 414.9 g/mol
• IUPAC Name: 3-[4-(2-chloro-8-methyl-11H-pyrrolo[2,1-c][1,4]benzodiazepin-6-yl)piperazin-1-yl]-2,2-dimethylpropanoic acid
• InChI: InChI=1S/C22H27ClN4O2/c1-15-10-19-20(24-18-5-4-17(23)11-16(18)13-27(19)12-15)26-8-6-25(7-9-26)14-22(2,3)21(28)29/h4-5,10-12H,6-9,13-14H2,1-3H3,(H,28,29)
• InChI Key: ABMQFLYDPIJFAT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2CC3=C(C=CC(=C3)Cl)N=C(C2=C1)N4CCN(CC4)CC(C)(C)C(=O)O

Description

1-Piperazinepropanoic acid, 4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)-alpha,alpha-dimethyl- is a useful research compound. Its molecular formula is C22H27ClN4O2 and its molecular weight is 414.9 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Piperazinepropanoic acid, 4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)-alpha,alpha-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Piperazinepropanoic acid, 4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)-alpha,alpha-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a suspension of methyl 3-[4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)piperazin-1-yl]-2,2-dimethylpropanoate (28.0 g, 65.27 mmoles) in a mixture of isopropyl alcohol (150 mL) and water (150 mL) add sodium hydroxide (3 equiv; 7.83 g, 195.82 mmoles) and heat at 70° C. for 4 h to give a clear solution. Heat at 70° C. for a further 1 h then cool slightly. Add 5M hydrochloric acid to give pH 8 and precipitate a white solid. Add further 5M hydrochloric acid to give a pH between 6.5 and 7. Reduce the volume of solvent by half and then chill the flask in a fridge for 0.5 h. Collect the resulting white solid by filtration and dry overnight in a vacuum oven at 40° C. over phosphorus pentoxide to give 3-[4-(7-chloro-2-methyl-5H-pyrrolo[2,1-c][1,4]benzodiazepin-11-yl)piperazin-1-yl]-2,2-dimethylpropanoic acid (26.5 g, 98% yield). MS (m/z): 415.3 (M+1). DSC melting point=246.5° C. (onset).